Ethyl 3-formyl-4-hydroxybenzoate

• IUPAC Name: ethyl 3-formyl-4-hydroxybenzoate
• InChI: InChI=1S/C10H10O4/c1-2-14-10(13)7-3-4-9(12)8(5-7)6-11/h3-6,12H,2H2,1H3
• InChI Key: WOANOAGQWVVXQR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(C=C1)O)C=O
• Molecular Formula: C10H10O4
• DSSTOX Substance ID: DTXSID70297364
• Molecular Weight: 194.18 g/mol
• CAS No.: 82304-99-2

Description

Ethyl 3-formyl-4-hydroxybenzoate is a useful research compound. Its molecular formula is C10H10O4 and its molecular weight is 194.18 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 115703. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biological Impact and Mechanisms

• Adipogenesis : Research has shown that parabens, including ethyl paraben, promote adipogenesis (or adipocyte differentiation) in murine 3T3-L1 cells. This process is facilitated through the activation of glucocorticoid receptor and/or peroxisome proliferator-activated receptor γ in preadipocytes, suggesting potential contributions of parabens to obesity (Hu et al., 2013).

Environmental Degradation and Fate

• Photodegradation : Studies on the photodegradation of parabens, including ethyl paraben, indicate efficient degradation using ultraviolet C lamps in the presence of hydrogen peroxide. This demonstrates potential pathways for removing these compounds from water sources, highlighting their environmental behavior and degradation mechanisms (Gmurek et al., 2015).

Toxicity and Exposure

• Toxicity Assessment : Parabens, including ethyl paraben, have been assessed for toxicity in Caenorhabditis elegans, revealing mechanisms of endocrine disruption and oxidative stress. This suggests implications for environmental and human health due to widespread paraben exposure (Nagar et al., 2019).

Analytical Methodologies

• Analysis in Consumer Products : An analytical method for analyzing parabens in baby teethers has been developed, which includes methyl-, ethyl-, and n-propylparaben. This highlights the importance of monitoring paraben presence in products intended for infants and young children (Potouridis et al., 2016).

• Microextraction Techniques : New sample treatment methods based on dispersive liquid–liquid microextraction have been introduced for extracting parabens from human serum samples, emphasizing advancements in analytical techniques for detecting paraben exposure in biological samples (Vela-Soria et al., 2013).

Mechanism of Action

Mode of Action

The mode of action of Ethyl 3-formyl-4-hydroxybenzoate is currently unknown due to the lack of comprehensive studies on this compound . The interaction of this compound with its potential targets and the resulting changes at the molecular or cellular level remain to be elucidated.

Biochemical Pathways

In some bacteria, 4-HBA is hydroxylated to form protocatechuate, which is then cleaved in ortho- and/or meta-positions or decarboxylated to form catechol . These are then funneled into the TCA cycle . .

Biochemical Analysis

Biochemical Properties

Ethyl 3-formyl-4-hydroxybenzoate plays a role in biochemical reactions by interacting with enzymes, proteins, and other biomolecules. It is known to interact with enzymes involved in oxidative stress responses and metabolic pathways. For instance, it can act as a substrate for certain oxidoreductases, leading to the formation of reactive oxygen species (ROS). These interactions can influence cellular redox states and impact various signaling pathways .

Cellular Effects

This compound has been shown to affect various types of cells and cellular processes. It can influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to alter the expression of genes involved in antioxidant defense mechanisms, thereby affecting the cellular response to oxidative stress. Additionally, it can impact metabolic pathways by influencing the activity of key metabolic enzymes .

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. At the molecular level, it can bind to specific sites on enzymes, leading to either inhibition or activation of their catalytic activity. This binding can result in conformational changes in the enzyme structure, affecting its function. Furthermore, this compound can modulate gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that this compound can degrade over time, leading to the formation of by-products that may have different biological activities. Additionally, prolonged exposure to the compound can result in adaptive cellular responses, such as upregulation of detoxification pathways .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may have beneficial effects, such as enhancing antioxidant defenses and reducing oxidative stress. At high doses, it can exhibit toxic or adverse effects, including cellular damage and disruption of metabolic processes. Threshold effects have been observed, where the compound’s impact on cellular function changes significantly at certain dosage levels .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors. It can be metabolized by enzymes such as esterases and oxidoreductases, leading to the formation of metabolites that participate in further biochemical reactions. These metabolic pathways can influence the overall metabolic flux and levels of specific metabolites within the cell .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions can affect the compound’s localization and accumulation in different cellular compartments. For instance, it may be transported into the mitochondria, where it can influence mitochondrial function and energy metabolism .

Subcellular Localization

This compound exhibits specific subcellular localization, which can affect its activity and function. It may be directed to particular compartments or organelles through targeting signals or post-translational modifications. For example, the compound may localize to the nucleus, where it can interact with nuclear proteins and influence gene expression. Alternatively, it may be targeted to the endoplasmic reticulum, affecting protein folding and secretion processes .